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An In-depth Guide to the Properties, Synthesis, and Potential Applications of a Niche
Organosilicon Compound

Introduction

Methylenebis(chlorodimethyl)silane, with the IUPAC name chloro-[[chloro(dimethyl)silyllmethyl]-
dimethylsilane, is an organosilicon compound with the chemical formula C5H14CI2Si2.[1][2]
This bifunctional silane possesses two chlorodimethylsilyl groups linked by a methylene bridge.
Its structure suggests potential utility as a crosslinking agent or a monomer in the synthesis of
silicon-containing polymers. As a specialty silane, it is noted to be challenging to synthesize
and is primarily available as a lab-scale product.[3] This technical guide provides a
comprehensive overview of its known properties, discusses potential synthetic strategies in the
absence of detailed published protocols, and explores its prospective applications based on the
reactivity of related compounds.

Chemical and Physical Properties

A summary of the key physical and chemical properties of chloro-[[chloro(dimethyl)silylimethyl]-
dimethylsilane is presented in Table 1. These properties have been compiled from various
chemical databases and provide essential information for handling and characterization.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1596193?utm_src=pdf-interest
https://www.smolecule.com/products/s1896148
https://webbook.nist.gov/cgi/inchi?ID=C5357380&Mask=80
https://www.cfsilicones.com/products/bis-chlorodimethylsilyl-methane-cas-5357-38-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
chloro-
IUPAC Name [[chloro(dimethyl)silyllmethyl]- PubChem[1]

dimethylsilane

Methylenebis(chlorodimethyl)si

lane,
) ] ) PubChem[1], Changfu
Synonyms Bis(chlorodimethylsilyl)methan ]
) ] Chemical[3]

e, 2,4-Dichloro-2,4-dimethyl-

2,4-disilapentane
CAS Number 5357-38-0 PubChem[1]
Molecular Formula C5H14CI2Si2 PubChem[1]
Molecular Weight 201.24 g/mol PubChem[1]
Appearance Colorless to yellowish liquid Daken Chemical[4]
Purity 98% Daken Chemical[4]
Storage Shading, sealed, dry place Daken Chemical[4]

Synthesis and Reactivity
Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of chloro-
[[chloro(dimethyl)silyllmethyl]-dimethylsilane are not readily available in the public domain. The
compound is described as being difficult to synthesize.[3] However, a general understanding of
organosilicon chemistry allows for the postulation of a potential synthetic route.

A plausible approach would involve the reaction of a di-Grignard reagent derived from
dichloromethane with an excess of dichlorodimethylsilane. This reaction would need to be
carefully controlled to favor the formation of the desired product over polymerization.

Disclaimer: The following is a generalized, hypothetical procedure and has not been validated.
It should be adapted and optimized by trained chemists with appropriate safety precautions.

Generalized Synthetic Procedure:
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» Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are suspended in
anhydrous diethyl ether. A solution of dichloromethane in diethyl ether is added dropwise to
initiate the formation of the Grignard reagent.

o Reaction with Dichlorodimethylsilane: The freshly prepared di-Grignard reagent is then
added slowly to a cooled solution of excess dichlorodimethylsilane in an inert solvent like
anhydrous toluene or diethyl ether under a nitrogen atmosphere. The reaction is highly
exothermic and requires careful temperature control.

» Work-up and Purification: After the reaction is complete, the mixture is filtered to remove
magnesium salts. The solvent is removed under reduced pressure, and the crude product is
purified by fractional distillation under vacuum to yield chloro-[[chloro(dimethyl)silylimethyl]-
dimethylsilane.

Reactivity

The reactivity of chloro-[[chloro(dimethyl)silylimethyl]-dimethylsilane is dictated by the presence
of the Si-Cl bonds. These bonds are susceptible to nucleophilic attack, particularly by water,
alcohols, and amines, leading to the formation of siloxanes, alkoxysilanes, and aminosilanes,
respectively. This high reactivity makes it a candidate for use as a crosslinking agent.[3]

Applications in Materials Science

While specific applications for methylenebis(chlorodimethyl)silane are not extensively
documented, its structure as a dipodal, non-functional silane suggests its utility as a coupling
agent and adhesion promoter, particularly in the formulation of coatings and sealants.[3] When
used in conjunction with conventional silane coupling agents, such dipodal silanes can
significantly enhance the bonding performance, thermal stability, and mechanical properties of
various polymers and composites.[3]

The general mechanism of action for such applications is depicted in the logical relationship
diagram below.
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Logical of as a Coupling Agent
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Caption: Potential application workflow of methylenebis(chlorodimethyl)silane.

Relevance to Drug Development and Signaling
Pathways

Currently, there is no publicly available scientific literature that describes a direct role for chloro-
[[chloro(dimethyl)silyllmethyl]-dimethylsilane in any biological signaling pathways or its specific
application in drug development. While organosilicon compounds are an area of interest in
medicinal chemistry, the research on this particular molecule in a biological context appears to
be non-existent. The high reactivity of the Si-Cl bonds with water would likely lead to rapid
hydrolysis under physiological conditions, making its application as a stable therapeutic agent
challenging without significant modification.

Conclusion

Chloro-[[chloro(dimethyl)silyllmethyl]-dimethylsilane is a specialty organosilicon compound with
potential applications in materials science as a coupling agent and adhesion promoter. Its
synthesis is considered difficult, and detailed experimental protocols are not readily available.
The compound's high reactivity, stemming from its Si-Cl bonds, is a key feature for its potential
utility. At present, there is no evidence to suggest its involvement in biological signaling
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pathways or its direct use in drug development. Further research is required to fully elucidate
the synthesis, properties, and applications of this niche chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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